8-Nitro-4-(piperidin-1-yl)quinoline

• IUPAC Name: 8-nitro-4-piperidin-1-ylquinoline
• InChI: InChI=1S/C14H15N3O2/c18-17(19)13-6-4-5-11-12(7-8-15-14(11)13)16-9-2-1-3-10-16/h4-8H,1-3,9-10H2
• InChI Key: GGGFGABKBYDMKB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C3C=CC=C(C3=NC=C2)[N+](=O)[O-]
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

8-Nitro-4-(piperidin-1-yl)quinoline is a chemical compound of interest in medicinal chemistry and drug discovery research. It features a quinoline core, a privileged scaffold in pharmacology, substituted with a piperidine moiety and a nitro functional group. This structure is analogous to other documented piperidinylquinoline compounds that have demonstrated significant research value. Quinoline derivatives are extensively investigated for their potential multifunctional biological activities. Related compounds in this chemical space have shown promise as ligands for various neurological targets, including cholinesterases and monoamine oxidases, which are relevant in the study of neurodegenerative conditions . The piperidine ring is a fundamental building block in pharmaceuticals, present in more than twenty classes of approved drugs, underscoring its importance in the design of bioactive molecules . The specific structural features of 8-Nitro-4-(piperidin-1-yl)quinoline make it a potentially valuable intermediate for synthesizing more complex molecules for antimicrobial, anticancer, and antiviral research, as similar piperidine and quinoline-based compounds have been explored in these fields . Researchers can utilize this compound as a key precursor to develop novel chemical entities or as a standard in bioactivity screening assays. 8-Nitro-4-(piperidin-1-yl)quinoline is for research purposes only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-Nitro-4-(piperidin-1-yl)quinoline typically involves the nitration of 4-(1-piperidinyl)quinoline. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction is typically conducted at low temperatures to prevent over-nitration and to ensure the selective introduction of the nitro group at the 8-position .

Industrial Production Methods: Industrial production of this compound may involve similar nitration processes but on a larger scale. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions: 8-Nitro-4-(1-piperidinyl)quinoline can undergo various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) or sodium borohydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base

Major Products:

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of 8-amino-4-(1-piperidinyl)quinoline.

Substitution: Formation of various substituted quinoline derivatives

Scientific Research Applications

Anticancer Activity

8-Nitro-4-(piperidin-1-yl)quinoline and its derivatives have been studied for their potential anticancer properties. Research indicates that compounds in this class exhibit selective cytotoxicity against various cancer cell lines while sparing normal cells. For instance, studies have shown that modifications at specific positions on the quinoline ring can enhance anticancer potency and selectivity.

Compound	Cell Line Tested	GI50 (μM)	CC50 (μM)
12	SKOV-3	17.14	52.96
15	SKOV-3	37.71	-

These results suggest that structural modifications can lead to improved therapeutic profiles against ovarian cancer, highlighting the importance of SAR studies in optimizing drug candidates .

Neurodegenerative Diseases

The compound has also been investigated for its efficacy in treating neurodegenerative diseases such as Alzheimer's disease. A recent study demonstrated that derivatives of 8-nitro-4-(piperidin-1-yl)quinoline act as potent inhibitors of cholinesterase enzymes, which are critical targets in Alzheimer's therapy.

Compound	AChE IC50 (μM)	BuChE IC50 (μM)
8c	5.3 ± 0.51	-
8g	-	-

The lead compound exhibited a three-fold higher inhibitory strength compared to neostigmine, a standard treatment for Alzheimer's, indicating significant potential for further development .

Synthesis and Development

The synthesis of 8-nitro-4-(piperidin-1-yl)quinoline has been optimized using various methods, including ultrasound-assisted synthesis, which enhances reaction efficiency and yields. The structural diversity achieved through different substitution patterns allows for extensive exploration of biological activity.

Key Synthesis Techniques:

• Ultrasound-Assisted Synthesis: Provides rapid access to target compounds with excellent yields.
• Hybrid Pharmacophore Approach: Combines different pharmacophores to enhance anticancer activity and selectivity against tumor cells .

Case Study 1: Anticancer Efficacy

A series of novel derivatives were synthesized and tested against breast cancer cell lines (MDA-MB468, MDA-MB231, MCF7). The results indicated that certain derivatives displayed significantly higher cytotoxicity towards cancer cells compared to non-cancerous cells, reinforcing the potential of these compounds as selective anticancer agents .

Case Study 2: Neuroprotective Properties

In a study focusing on cholinesterase inhibition, various derivatives were evaluated for their ability to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). The findings revealed that specific modifications led to enhanced inhibitory activity, suggesting that these compounds could serve as effective treatments for Alzheimer's disease by improving cholinergic transmission .

Mechanism of Action

The mechanism of action of 8-Nitro-4-(piperidin-1-yl)quinoline involves its interaction with various molecular targets:

Molecular Targets: The compound can intercalate into DNA, disrupting the replication process and leading to cell death. It can also inhibit specific enzymes involved in cellular metabolism.

Pathways Involved: The compound can induce oxidative stress by generating reactive oxygen species (ROS), leading to apoptosis in cancer cells. .

Comparison with Similar Compounds

Positional Isomerism: 8-Nitro vs. 6-Nitro Derivatives

The position of substituents on the quinoline ring critically impacts pharmacological profiles. highlights that 8-quinoline derivatives exhibit higher similarity scores to risperidone and ketanserin compared to 6-quinoline analogs, suggesting superior receptor interaction . For instance:

• 8-Quinoline derivatives: Higher similarity to risperidone (dopamine D₂ and serotonin 5-HT₂A antagonist).
• 6-Quinoline derivatives: Lower similarity to risperidone but comparable to ziprasidone (a 5-HT₂A/D₂ antagonist with distinct binding modes).

This positional effect may arise from steric or electronic differences influencing ligand-receptor complementarity.

Heterocyclic Amine Substituents: Piperidine vs. Piperazine

The nature of the heterocyclic amine at the 4-position modulates activity:

• Piperidin-1-yl (6-membered, single N): Found in 8-nitro-4-(piperidin-1-yl)quinoline, this group may enhance lipophilicity and membrane permeability.
• Piperazin-1-yl (6-membered, two N atoms): As in 7-chloro-4-(piperazin-1-yl)quinoline (), the additional nitrogen increases polarity and hydrogen-bonding capacity, correlating with anti-inflammatory and analgesic activities in vivo .

Piperazine derivatives often exhibit enhanced solubility and receptor affinity due to their basicity, whereas piperidine-containing compounds may favor CNS penetration.

Functional Group Comparisons: Nitro vs. Hydroxy/Chloro

• Nitro (NO₂): The strong electron-withdrawing nature of the nitro group in 8-nitro-4-(piperidin-1-yl)quinoline may stabilize charge-transfer interactions or modulate aromatic π-stacking, as seen in DNA-intercalating agents .
• Hydroxy (OH): 8-Hydroxyquinoline derivatives () demonstrate antimalarial and antitumor activities, with the hydroxyl group enabling metal chelation or hydrogen bonding .
• Chloro (Cl): 7-Chloro-4-(piperazin-1-yl)quinoline () shows anti-inflammatory activity, where the chloro group may enhance hydrophobic interactions with target proteins .

Data Table: Key Structural and Functional Comparisons

Compound Name	Substituents	Biological Activity	Key Findings	References
8-Nitro-4-(piperidin-1-yl)quinoline	8-NO₂, 4-piperidinyl	Under investigation	Nitro enhances reactivity; piperidine improves pharmacokinetics
6-Quinoline derivatives	6-substituents	Variable	Lower similarity to risperidone; context-dependent activity
7-Chloro-4-(piperazin-1-yl)quinoline	7-Cl, 4-piperazinyl	Anti-inflammatory, analgesic	Piperazine boosts solubility and target engagement
8-Hydroxyquinoline derivatives	8-OH	Antitumor, antimalarial	Hydroxy enables metal chelation and DNA intercalation

Q & A

Basic: What are the standard synthetic protocols for preparing 8-Nitro-4-(piperidin-1-yl)quinoline?

The synthesis typically involves multi-step organic reactions. A common approach includes:

• Step 1: Formation of the quinoline core via Skraup or Friedländer synthesis, followed by nitration at the 8-position.
• Step 2: Introduction of the piperidine moiety via nucleophilic substitution or coupling reactions (e.g., Buchwald-Hartwig amination).
• Purification: Recrystallization or column chromatography is used to isolate the product, with yields optimized by controlling reaction temperature (80–120°C) and solvent polarity (e.g., DMF or THF) .
• Validation: Purity is confirmed via HPLC (>98%) and structural integrity by $^1H$-NMR (e.g., aromatic proton signals at δ 8.2–8.9 ppm) .

Advanced: How can reaction conditions be optimized to mitigate side reactions during piperidine coupling?

Side reactions (e.g., over-alkylation or decomposition) are minimized by:

• Catalyst selection: Palladium catalysts (e.g., Pd(OAc)$_2$) with ligands (Xantphos) enhance coupling efficiency .
• Solvent effects: Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates.
• Stoichiometry: Using a 1.2–1.5 molar excess of piperidine ensures complete substitution while avoiding excess reagent interference.
• In situ monitoring: TLC or LC-MS tracks reaction progress, allowing early termination to prevent byproduct formation .

Basic: What analytical techniques are critical for characterizing 8-Nitro-4-(piperidin-1-yl)quinoline?

Key methods include:

• NMR spectroscopy: $^1H$- and $^{13}C$-NMR confirm substituent positions (e.g., nitro group deshielding adjacent protons).
• Mass spectrometry: High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]$^+$ at m/z 298.12).
• HPLC: Purity assessment (>98%) using C18 columns and UV detection at 254 nm .

Advanced: How can contradictory data from NMR and MS be resolved when analyzing derivatives?

Contradictions (e.g., unexpected adducts in MS vs. clean NMR) are addressed by:

• Sample purity: Re-purify via preparative HPLC to remove salts or solvents causing MS artifacts.
• Isotopic pattern analysis: Verify molecular ion clusters match theoretical isotopic distributions.
• 2D NMR (COSY, HSQC): Resolve overlapping signals and confirm connectivity in complex derivatives .

Basic: What in vitro assays are suitable for initial biological screening of this compound?

• Enzyme inhibition: Fluorescence-based assays (e.g., kinase or protease inhibition) using recombinant enzymes.
• Cytotoxicity: MTT or resazurin assays in cancer cell lines (e.g., HeLa, MCF-7) with IC$_{50}$ determination.
• Antimicrobial activity: Broth microdilution assays against Gram-positive/negative bacteria .

Advanced: How can molecular docking guide SAR studies for quinoline-piperidine hybrids?

• Target selection: Prioritize targets (e.g., kinases, GPCRs) based on structural homology to known inhibitors.
• Docking software (AutoDock Vina, Schrödinger): Simulate binding poses, focusing on nitro group interactions with hydrophobic pockets or hydrogen bonds.
• Validation: Compare predicted binding affinities with experimental IC$_{50}$ values to refine models .

Basic: How is the solubility of 8-Nitro-4-(piperidin-1-yl)quinoline determined for biological assays?

• Solvent screening: Test in DMSO (stock solutions) followed by dilution in PBS or cell media.
• UV-Vis spectroscopy: Measure absorbance at saturation to calculate solubility (e.g., 0.15 mM in PBS at pH 7.4).
• Dynamic light scattering (DLS): Monitor aggregation in aqueous buffers .

Advanced: What strategies improve metabolic stability in vivo for this compound?

• Structural modifications: Replace labile groups (e.g., nitro with trifluoromethyl) or introduce steric hindrance near metabolic hotspots.
• Prodrug design: Mask polar groups (e.g., ester prodrugs) to enhance bioavailability.
• In vitro microsomal assays: Use liver microsomes (human/rat) to identify major metabolites and guide optimization .

Basic: What safety precautions are required when handling nitro-substituted quinolines?

• PPE: Lab coat, nitrile gloves, and safety goggles.
• Ventilation: Use fume hoods to avoid inhalation of dust/aerosols.
• Waste disposal: Collect nitro-containing waste in designated containers for incineration .

Advanced: How can X-ray crystallography resolve ambiguities in nitro group orientation?

• Crystal growth: Optimize conditions (slow evaporation in EtOH/water) to obtain single crystals.
• Data collection: Synchrotron radiation (λ = 0.9 Å) improves resolution for nitro group electron density maps.
• Refinement: Software (ShelXL, Olex2) models positional disorder or rotational flexibility .

Basic: What solvents and temperatures are optimal for recrystallization?

• Solvent pairs: Ethanol/water (7:3) or ethyl acetate/hexane (gradient).
• Temperature gradient: Dissolve at reflux (~78°C), cool slowly to 4°C for crystal formation.
• Yield: Typically 60–75% after two recrystallizations .

Advanced: How do electronic effects of the nitro group influence reactivity in cross-coupling reactions?

• Electron-withdrawing effect: Activates the quinoline ring for nucleophilic aromatic substitution at the 4-position.
• Steric effects: The nitro group’s ortho-directing nature can hinder coupling at adjacent positions, requiring bulkier ligands (e.g., DavePhos) to enhance catalyst turnover .

Basic: How is stability assessed under varying pH conditions?

• Buffer incubation: Prepare solutions at pH 2.0 (HCl), 7.4 (PBS), and 9.0 (borate) and incubate at 37°C.
• HPLC monitoring: Track degradation products (e.g., nitro reduction to amine) over 24–72 hours .

Advanced: What computational methods predict nitroquinoline photodegradation pathways?

• TD-DFT calculations: Simulate UV-Vis spectra to identify excited-state reactions.
• Reactive oxygen species (ROS) detection: Use EPR spin trapping (e.g., DMPO) to correlate computational predictions with experimental ROS generation .

Basic: How are piperidine ring conformations analyzed in solution?

• NMR NOE experiments: Detect through-space interactions between piperidine protons and adjacent quinoline protons.
• Variable-temperature NMR: Observe coalescence of chair-conformer signals at elevated temperatures .